![molecular formula C8H12O3S B6178096 1-[(methylsulfanyl)methyl]-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid CAS No. 2742657-26-5](/img/no-structure.png)
1-[(methylsulfanyl)methyl]-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid
Description
1-[(methylsulfanyl)methyl]-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid is a chemical compound with the CAS Number: 2169582-80-1 . It has a molecular weight of 142.15 .
Synthesis Analysis
The synthesis of this compound and similar structures has been explored in recent research . An efficient and modular approach towards new 1,2-disubstituted bicyclo [2.1.1]hexane modules has been disclosed . The strategy is based on the use of photochemistry to access new building blocks via [2+2] cycloaddition . The system can readily be derivatized with numerous transformations, opening the gate to sp3-rich new chemical space .Molecular Structure Analysis
The molecular structure of this compound is unique and offers potential in various fields. It belongs to the class of bicyclo [2.1.1]hexanes, which are valuable saturated bicyclic structures incorporated in newly developed bio-active compounds .Physical And Chemical Properties Analysis
This compound is a solid at room temperature . More specific physical and chemical properties such as melting point, boiling point, and density are not provided in the available resources .Safety and Hazards
The compound is associated with several hazard statements including H302, H315, H318, H319, H335 . Precautionary measures include P233, P261, P264, P271, P280, P302, P304, P305, P310, P313, P332, P338, P340, P351, P352, P362, P403, P405 . It’s important to handle this compound with appropriate safety measures.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[(methylsulfanyl)methyl]-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "2-methyl-2-propanethiol", "2-bromoacetic acid", "sodium hydroxide", "tetrahydrofuran", "sodium borohydride", "acetic acid", "hydrochloric acid", "sodium bicarbonate", "sodium chloride", "water" ], "Reaction": [ "Step 1: 2-methyl-2-propanethiol is reacted with 2-bromoacetic acid in the presence of sodium hydroxide and tetrahydrofuran to form 1-[(methylsulfanyl)methyl]-2-bromoacetic acid.", "Step 2: 1-[(methylsulfanyl)methyl]-2-bromoacetic acid is reduced with sodium borohydride in the presence of acetic acid to form 1-[(methylsulfanyl)methyl]-2-hydroxyacetic acid.", "Step 3: 1-[(methylsulfanyl)methyl]-2-hydroxyacetic acid is cyclized with hydrochloric acid to form 1-[(methylsulfanyl)methyl]-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid.", "Step 4: The crude product is purified by treatment with sodium bicarbonate and sodium chloride, followed by recrystallization from water to obtain the final product." ] } | |
CAS RN |
2742657-26-5 |
Product Name |
1-[(methylsulfanyl)methyl]-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid |
Molecular Formula |
C8H12O3S |
Molecular Weight |
188.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
